4-Chloro-N-(3-methyl-2-oxobutyl)benzamide

• CAS No.: 89006-97-3
• Molecular Formula: C12H14ClNO2
• Molecular Weight: 239.70 g/mol
• IUPAC Name: 4-chloro-N-(3-methyl-2-oxobutyl)benzamide
• InChI: InChI=1S/C12H14ClNO2/c1-8(2)11(15)7-14-12(16)9-3-5-10(13)6-4-9/h3-6,8H,7H2,1-2H3,(H,14,16)
• InChI Key: ALAQLNBEPFMHDG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)CNC(=O)C1=CC=C(C=C1)Cl

Description

4-Chloro-N-(3-methyl-2-oxobutyl)benzamide is a useful research compound. Its molecular formula is C12H14ClNO2 and its molecular weight is 239.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.5 g of 4-chlorobenzoyl chloride are added dropwise to a mixture of 4 g of isobutyrylmethylamine hydrochloride, 9.8 g of sodium bicarbonate, 200 ml of ethyl acetate and 100 ml of water at 5° C. to 10° C. under stirring. The mixture is further stirred at room temperature for 3 hours. The ethyl acetate layer is collected, and said layer is washed with water, dried and then condensed under reduced pressure to remove solvent. 6.1 g of N-(4-chlorobenzoyl)isobutyrylmethylamine are obtained. Yield: 87.5%.